![molecular formula C10H15NO3S B6646070 2-(4-Methoxyphenyl)propane-1-sulfonamide](/img/structure/B6646070.png)
2-(4-Methoxyphenyl)propane-1-sulfonamide
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Overview
Description
2-(4-Methoxyphenyl)propane-1-sulfonamide, also known as MPS, is a sulfonamide compound that has been widely used in scientific research for its unique properties.
Mechanism of Action
2-(4-Methoxyphenyl)propane-1-sulfonamide works by binding to a specific site on the NCX protein, thereby blocking its activity. This results in an increase in intracellular calcium levels, which can have a range of downstream effects on cellular function. This compound has also been shown to interact with other ion channels and transporters, although the exact mechanisms of these interactions are still being studied.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects, depending on the specific ion channel or transporter it is interacting with. For example, this compound has been shown to increase the activity of TRP channels, which are involved in pain sensation and thermoregulation. It has also been shown to modulate the activity of voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-Methoxyphenyl)propane-1-sulfonamide in lab experiments is its selectivity for the NCX protein. This allows researchers to study the specific effects of blocking this protein, without affecting other ion channels or transporters. However, one limitation of using this compound is its relatively low potency compared to other NCX inhibitors. This can make it difficult to achieve complete block of NCX activity in some experimental systems.
Future Directions
There are several potential future directions for research on 2-(4-Methoxyphenyl)propane-1-sulfonamide. One area of interest is the development of more potent and selective NCX inhibitors, which could provide more precise tools for studying the role of this protein in cellular function. Another area of interest is the study of this compound in animal models of disease, such as cardiac arrhythmias or neurodegenerative disorders, where NCX dysfunction has been implicated. Overall, this compound has the potential to be a valuable tool for studying the function of ion channels and transporters, and for developing new therapies for a range of diseases.
Synthesis Methods
2-(4-Methoxyphenyl)propane-1-sulfonamide can be synthesized through a simple reaction between 4-methoxybenzene and propane-1-sulfonyl chloride. The reaction is typically carried out in the presence of a base, such as triethylamine, and an organic solvent, such as dichloromethane. The resulting this compound product is a white crystalline solid that is easily purified through recrystallization.
Scientific Research Applications
2-(4-Methoxyphenyl)propane-1-sulfonamide has been widely used in scientific research as a tool to study the function of ion channels and transporters. It has been shown to selectively block the activity of the sodium-calcium exchanger (NCX), a membrane protein that plays a critical role in regulating intracellular calcium levels. This compound has also been used to study the function of other ion channels, including the transient receptor potential (TRP) channels and the voltage-gated sodium channels.
Properties
IUPAC Name |
2-(4-methoxyphenyl)propane-1-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO3S/c1-8(7-15(11,12)13)9-3-5-10(14-2)6-4-9/h3-6,8H,7H2,1-2H3,(H2,11,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSVMMQBKUOYJLP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CS(=O)(=O)N)C1=CC=C(C=C1)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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